Acamprosate-d12 Calcium (di-n-propyl-d12) Acamprosate-d12 Calcium (di-n-propyl-d12) One of the isotopic labelled form of Acamprosate Calcium, which could be used in the treatment of alcohol dependence and abuse.
Brand Name: Vulcanchem
CAS No.: 1225580-91-5
VCID: VC0196378
InChI: InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2;
SMILES: CC(=O)NCCCS(=O)(=O)[O-].[Ca+2]
Molecular Formula: 2(C5H4D6NO4S)•Ca
Molecular Weight: 412.55

Acamprosate-d12 Calcium (di-n-propyl-d12)

CAS No.: 1225580-91-5

Labelled Products

VCID: VC0196378

Molecular Formula: 2(C5H4D6NO4S)•Ca

Molecular Weight: 412.55

Purity: 95% by HPLC; 98% atom D

Acamprosate-d12 Calcium (di-n-propyl-d12) - 1225580-91-5

CAS No. 1225580-91-5
Product Name Acamprosate-d12 Calcium (di-n-propyl-d12)
Molecular Formula 2(C5H4D6NO4S)•Ca
Molecular Weight 412.55
IUPAC Name calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate
Standard InChI InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2;
SMILES CC(=O)NCCCS(=O)(=O)[O-].[Ca+2]
Description One of the isotopic labelled form of Acamprosate Calcium, which could be used in the treatment of alcohol dependence and abuse.
Purity 95% by HPLC; 98% atom D
Related CAS 77337-73-6 (unlabelled)
Synonyms Calcium Acetylhomotaurite; 3-(Acetylamino)-1-propanesulfonic Acid Calcium Salt (2:1)
Tag Acamprosate
PubChem Compound 91826103
Last Modified Nov 11 2021
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